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Compound of Interest

Compound Name: Fusaricidin A

Cat. No.: B1259913 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Fusaricidin A, a potent cyclic depsipeptide antibiotic produced by various strains of

Paenibacillus polymyxa, has garnered significant attention for its broad-spectrum antifungal

and antibacterial activities. This document provides an in-depth technical overview of

Fusaricidin A, encompassing its physicochemical properties, biosynthesis, and mechanism of

action. Detailed experimental protocols for its production, isolation, characterization, and

bioactivity assessment are presented to facilitate further research and development.

Furthermore, key signaling pathways regulating its biosynthesis are illustrated to provide a

comprehensive understanding of its molecular biology.

Physicochemical Properties of Fusaricidin A
Fusaricidin A is a hexadepsipeptide characterized by a unique 15-guanidino-3-

hydroxypentadecanoic acid side chain.[1][2] Its molecular structure and properties are

summarized in the table below.
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Property Value Source

Molecular Formula C41H74N10O11 [1][3]

Molecular Weight 883.1 g/mol [1]

IUPAC Name

N-

[(3R,6R,9R,12S,15R,18S,19R)

-6-(2-amino-2-oxoethyl)-9-

[(1R)-1-hydroxyethyl]-3,19-

dimethyl-2,5,8,11,14,17-

hexaoxo-12,15-di(propan-2-

yl)-1-oxa-4,7,10,13,16-

pentazacyclononadec-18-

yl]-15-

(diaminomethylideneamino)-3-

hydroxypentadecanamide

[1][3]

Structure Cyclic hexadepsipeptide [1][4]

Amino Acid Composition

Contains L-threonine, D-valine,

D-allo-threonine, D-valine, L-

isoleucine, and D-alanine

[1]

Source Organism
Paenibacillus polymyxa

(formerly Bacillus polymyxa)
[1][5]

Biosynthesis and Regulation
The biosynthesis of Fusaricidin A is a complex process mediated by a non-ribosomal peptide

synthetase (NRPS) encoded by the fusA gene.[4] This large enzyme consists of six modules,

each responsible for the incorporation of a specific amino acid into the growing peptide chain.

Fusaricidin A Biosynthesis Workflow
The biosynthesis of fusaricidin by the FusA synthetase follows a modular assembly line logic.

Each module performs a series of enzymatic reactions to add one amino acid to the growing

peptide chain.
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Fusaricidin A biosynthesis by the NRPS machinery.

Regulatory Signaling Pathway
The production of fusaricidin in P. polymyxa is intricately linked to sporulation and is regulated

by a KinB-Spo0A-AbrB signaling pathway.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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